Cas no 2763984-93-4 (4-Bromo-3-fluoro-2-iodo-6-nitrophenol)

• Product Name: 4-Bromo-3-fluoro-2-iodo-6-nitrophenol
• CAS No: 2763984-93-4
• MF: C₆H₂BrFINO₃
• MW: 361.89185667038
• CID: 5559249
• PubChem ID: 165998048
• Update Time: 2025-05-19

4-Bromo-3-fluoro-2-iodo-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• EN300-37384712
• 4-bromo-3-fluoro-2-iodo-6-nitrophenol
• 2763984-93-4
• 4-Bromo-3-fluoro-2-iodo-6-nitrophenol

• Inchi： 1S/C6H2BrFINO3/c7-2-1-3(10(12)13)6(11)5(9)4(2)8/h1,11H
• InChI Key： XMJMIMLXDKLKDJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(=C1O)[N+](=O)[O-])Br)F

Computed Properties

• Exact Mass: 360.82468g/mol
• Monoisotopic Mass: 360.82468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66Ų

Additional information on 4-Bromo-3-fluoro-2-iodo-6-nitrophenol

4-Bromo-3-fluoro-2-iodo-6-nitrophenol: A Comprehensive Overview

4-Bromo-3-fluoro-2-iodo-6-nitrophenol, with the CAS number 2763984-93-4, is a highly substituted phenol derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex substitution pattern, featuring bromine, fluorine, iodine, and nitro groups attached to the phenolic ring. The presence of these diverse functional groups makes it a versatile molecule with potential applications in drug development, chemical synthesis, and as a precursor for advanced materials.

The structure of 4-Bromo-3-fluoro-2-iodo-6-nitrophenol is notable for its high degree of functionalization. The phenolic ring serves as a central framework, with substituents positioned at the 2, 3, 4, and 6 positions. The nitro group at the 6 position imparts strong electron-withdrawing effects, significantly influencing the electronic properties of the molecule. Meanwhile, the bromine and iodine atoms at positions 4 and 2, respectively, contribute to both electronic and steric effects. The fluorine atom at position 3 further modulates the electronic environment while introducing additional chemical reactivity.

Recent studies have highlighted the potential of 4-Bromo-3-fluoro-2-iodo-6-nitrophenol in drug design. Its unique substitution pattern allows for precise modulation of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Researchers have explored its use as a lead compound in anti-cancer drug development due to its ability to target specific signaling pathways involved in tumor growth and metastasis.

In terms of synthesis, 4-Bromo-3-fluoro-2-iodo-6-nitrophenol is typically prepared through multi-step aromatic substitution reactions. The process often involves sequential introduction of functional groups under controlled conditions to avoid unwanted side reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact.

The application of 4-Bromo-3-fluoro-2-ioto phenol derivatives extends beyond pharmaceuticals into materials science. Its ability to form stable coordination complexes has made it a valuable component in the synthesis of novel metalloorganic frameworks (MOFs) and other functional materials. These materials exhibit promising properties for gas storage, catalysis, and sensing applications.

From an environmental perspective, understanding the fate and transport of 4-Bromo compounds is crucial for assessing their potential ecological impact. Studies have shown that these compounds can undergo various transformation processes in aquatic environments, influenced by factors such as pH levels and microbial activity.

In conclusion, 4-Bromo-Fenyl Derivatives, particularly CAS No 276398493, represent a class of compounds with diverse applications across multiple scientific disciplines. Continued research into their synthesis methods, biological activities, and environmental behavior will undoubtedly unlock new opportunities for their utilization in innovative technologies.